Cas no 69409-07-0 (1H,3H-NAPHTHO[1,8-CD]PYRAN-5-SULFONIC ACID, 1,3-DIOXO-)

• Product Name: 1H,3H-NAPHTHO[1,8-CD]PYRAN-5-SULFONIC ACID, 1,3-DIOXO-
• CAS No: 69409-07-0
• MF: C₁₂H₆O₆S
• MW: 278.237442493439
• CID: 3213329
• PubChem ID: 13813898
• Update Time: 2025-04-21

1H,3H-NAPHTHO[1,8-CD]PYRAN-5-SULFONIC ACID, 1,3-DIOXO- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-NAPHTHO[1,8-CD]PYRAN-5-SULFONIC ACID, 1,3-DIOXO-
• 69409-07-0
• STL297695
• 1,3-dioxo-1H,3H-benzo[de]isochromene-5-sulfonic acid
• SCHEMBL4702822
• AKOS016371060

• Inchi： 1S/C12H6O6S/c13-11-8-3-1-2-6-4-7(19(15,16)17)5-9(10(6)8)12(14)18-11/h1-5H,(H,15,16,17)
• InChI Key： IKIIITNMWDUFQS-UHFFFAOYSA-N
• SMILES： S(C1C=C2C(=O)OC(C3C=CC=C(C=1)C2=3)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 277.98850908Da
• Monoisotopic Mass: 277.98850908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų